1-Methyl-4-{2-[(2-phenylpropan-2-yl)peroxy]ethanesulfonyl}benzene

• CAS No.: 62021-95-8
• Molecular Formula: C18H22O4S
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 1-methyl-4-[2-(2-phenylpropan-2-ylperoxy)ethylsulfonyl]benzene
• InChI: InChI=1S/C18H22O4S/c1-15-9-11-17(12-10-15)23(19,20)14-13-21-22-18(2,3)16-7-5-4-6-8-16/h4-12H,13-14H2,1-3H3
• InChI Key: ZKILNRJTGAYBAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CCOOC(C)(C)C2=CC=CC=C2

Description

1-Methyl-4-{2-[(2-phenylpropan-2-yl)peroxy]ethanesulfonyl}benzene is a complex organic compound with a unique structure that includes a benzene ring substituted with a methyl group and a sulfonyl group linked to a peroxy derivative

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Methyl-4-{2-[(2-phenylpropan-2-yl)peroxy]ethanesulfonyl}benzene typically involves multiple steps, starting with the preparation of the benzene ring substituted with a methyl groupFor example, the sulfonyl group can be introduced using sulfonation reactions, while the peroxy derivative can be added through peroxidation reactions .

Industrial Production Methods

Industrial production of this compound may involve large-scale sulfonation and peroxidation processes, utilizing specialized equipment to ensure the purity and yield of the final product. The reaction conditions, such as temperature, pressure, and the concentration of reagents, are carefully controlled to optimize the production process .

Chemical Reactions Analysis

Types of Reactions

1-Methyl-4-{2-[(2-phenylpropan-2-yl)peroxy]ethanesulfonyl}benzene undergoes various chemical reactions, including:

Oxidation: The peroxy group can participate in oxidation reactions, leading to the formation of different oxidation products.

Reduction: The compound can be reduced under specific conditions to yield different reduced forms.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and electrophiles for substitution reactions. The reaction conditions, such as solvent, temperature, and pH, are tailored to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield sulfoxides or sulfones, while reduction reactions may produce alcohols or hydrocarbons .

Scientific Research Applications

1-Methyl-4-{2-[(2-phenylpropan-2-yl)peroxy]ethanesulfonyl}benzene has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the preparation of other complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, such as in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Methyl-4-{2-[(2-phenylpropan-2-yl)peroxy]ethanesulfonyl}benzene involves its interaction with specific molecular targets and pathways. The peroxy group can generate reactive oxygen species (ROS), which can induce oxidative stress in biological systems. This oxidative stress can lead to various cellular responses, including apoptosis and inhibition of cell proliferation .

Comparison with Similar Compounds

Similar Compounds

1-Methyl-4-{2-[(2-phenylpropan-2-yl)oxy]ethanesulfonyl}benzene: Similar structure but with an oxy group instead of a peroxy group.

1-Methyl-4-{2-[(2-phenylpropan-2-yl)thio]ethanesulfonyl}benzene: Similar structure but with a thio group instead of a peroxy group.

Uniqueness

1-Methyl-4-{2-[(2-phenylpropan-2-yl)peroxy]ethanesulfonyl}benzene is unique due to its peroxy group, which imparts distinct chemical reactivity and potential biological activity compared to its analogs .